Cas no 1171327-12-0 (ethyl 3-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-5-carboxylate)

ethyl 3-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-5-carboxylate structure

1171327-12-0 structure

Product Name:ethyl 3-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-5-carboxylate

CAS No:1171327-12-0

MF:C₁₂H₁₅N₅O₅

MW:309.278002023697

MDL:MFCD10001629

CID:4683016

PubChem ID:25248755

Update Time:2023-11-24

ethyl 3-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-5-carboxylate
- Ethyl 3-(2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate
- STK353477
- SBB026553
- ethyl 3-[2-(3,5-dimethyl-4-nitropyrazolyl)ethyl]-1,2,4-oxadiazole-5-carboxylat e
- ethyl 3-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-5-carboxylate
- MDL： MFCD10001629
- Inchi： 1S/C12H15N5O5/c1-4-21-12(18)11-13-9(15-22-11)5-6-16-8(3)10(17(19)20)7(2)14-16/h4-6H2,1-3H3
- InChI Key： XDAPZNGGQHEUPX-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=NC(CCN2C(C)=C(C(C)=N2)[N+](=O)[O-])=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 417
Topological Polar Surface Area: 129

ethyl 3-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole-5-carboxylate Pricemore >>

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Enamine	EN300-232038-0.05g	ethyl 3-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-5-carboxylate	1171327-12-0	95%	0.05g	$88.0	2024-06-20
Enamine	EN300-232038-0.1g	ethyl 3-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-5-carboxylate	1171327-12-0	95%	0.1g	$132.0	2024-06-20
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Enamine	EN300-232038-0.5g	ethyl 3-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-5-carboxylate	1171327-12-0	95%	0.5g	$353.0	2024-06-20
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Enamine	EN300-232038-2.5g	ethyl 3-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-5-carboxylate	1171327-12-0	95%	2.5g	$923.0	2024-06-20
Enamine	EN300-232038-5.0g	ethyl 3-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-5-carboxylate	1171327-12-0	95%	5.0g	$1364.0	2024-06-20
Enamine	EN300-232038-10.0g	ethyl 3-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-5-carboxylate	1171327-12-0	95%	10.0g	$2024.0	2024-06-20
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Enamine	EN300-232038-5g	ethyl 3-[2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethyl]-1,2,4-oxadiazole-5-carboxylate	1171327-12-0		5g	$1364.0	2023-09-15